Cas no 20124-80-5 (3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-(3-methylphenyl)-)

• Product Name: 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-(3-methylphenyl)-
• CAS No: 20124-80-5
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 1394795
• PubChem ID: 459430
• Update Time: 2025-04-20

3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-(3-methylphenyl)-
• 3-methyl-1-(3'-methylphenyl)-2-pyrazolin-5-one
• 3-Methyl-1-m-tolyl-5-pyrazolone
• CHEMBL3742311
• BBL038177
• DB-122747
• 20124-80-5
• 5-methyl-2-(3-methylphenyl)-2,4-dihydro-3H-pyrazol-3-one
• 5-methyl-2-(3-methylphenyl)-4H-pyrazol-3-one
• 5-methyl-2-(m-tolyl)-4H-pyrazol-3-one
• EN300-110833
• 3-methyl-1-(3-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one
• Z50146245
• 3-Methyl-1-(m-tolyl)-1H-pyrazol-5(4H)-one
• MFCD03167125
• AKOS000269644
• STK347783

• MDL： MFCD03167125
• Inchi： 1S/C11H12N2O/c1-8-4-3-5-10(6-8)13-11(14)7-9(2)12-13/h3-6H,7H2,1-2H3
• InChI Key： GWHZXIMAQAFUCP-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67